Cas no 2648918-70-9 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid
• CAS No: 2648918-70-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5767450
• PubChem ID: 165813277
• Update Time: 2025-10-25

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648918-70-9
• EN300-1504496
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4-methylpentanoic acid
• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-26(4,24(31)27-22(23(29)30)14-16(2)3)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-22H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m0/s1
• InChI Key： JRDXCFXMIDYLOH-CHQVSRGASA-N
• SMILES： O(C(NC(C)(C(N[C@H](C(=O)O)CC(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid

Compound CAS No 2648918-70-9: (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic Acid

The compound with CAS No 2648918-70-9, known as (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of amino acids, specifically a derivative of pentanoic acid, and exhibits stereochemistry at the second carbon atom, denoted by the (2S) configuration.

Key Features and Structure

The molecule features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino group, which in turn is connected to a 2-methylbutanamide moiety. The pentanoic acid backbone contains a methyl substituent at the fourth carbon, adding to the complexity and functionality of the molecule.

Synthesis and Applications

The synthesis of this compound involves multi-step organic reactions, including peptide coupling and stereochemical control. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric purity. Its applications span across drug discovery, where it serves as a building block for constructing bioactive molecules with specific stereochemical requirements.

Biological Activity and Research Insights

Emerging research highlights the potential of this compound in modulating cellular processes, particularly in pathways involving protein-protein interactions. Studies have demonstrated its ability to act as a selective inhibitor of certain enzymes, making it a promising candidate for therapeutic development in areas such as oncology and neurodegenerative diseases.

Safety and Handling

As with all chemical compounds, proper handling and storage are essential to ensure safety. This compound should be stored in a cool, dry place away from light to maintain its stability. Researchers are advised to follow standard laboratory protocols when working with this material.

Conclusion

The compound (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4-methylpentanoic acid (CAS No 2648918-70-9) represents a significant advancement in organic chemistry and molecular biology. Its unique structure and biological activity position it as a valuable tool in drug discovery and development.